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Compound of Interest

Compound Name: Tetraphenylphosphonium chloride

Cat. No.: B153553

Essential Safety and Handling Guide for
Tetraphenylphosphonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Tetraphenylphosphonium chloride, including detailed operational and disposal plans. Our
goal is to be your preferred source for laboratory safety and chemical handling information,
building deep trust by providing value beyond the product itself.

Chemical and Physical Properties

Tetraphenylphosphonium chloride, with the chemical formula (CeHs)4PCl, is a quaternary
phosphonium salt. It appears as a white to off-white or beige crystalline solid or powder.[1][2]
This compound is known for its thermal stability and is soluble in polar organic solvents.[2]

Table 1: Physical and Chemical Properties
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Property

Value

Molecular Formula

C24H20CIP[1]

Molecular Weight

374.8 g/mol [1]

Melting Point 272-274 °C[3][4]

Density 1.27 g/lcm3[3]

Appearance White to off-white hygroscopic powder[1]
Soluble in polar organic solvents like methanol,

Solubility ethanol, and acetone; insoluble in nonpolar

solvents.[2]

Hazard Identification and Classification

Tetraphenylphosphonium chloride is classified as a hazardous substance. It is crucial to

understand its potential health effects to ensure safe handling.

Table 2: GHS Hazard Classification

Hazard Class

Category

Hazard Statement

Skin Irritation

H315: Causes skin irritation[1]
[5]

Eye Irritation

H319: Causes serious eye
irritation[1][5]

Specific target organ toxicity

(single exposure)

H335: May cause respiratory
irritation[4][6]

Signal Word: Warning[4][5]

Hazard Pictogram:

laalt text

[4]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn when handling Tetraphenylphosphonium chloride.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Chemical safety goggles or glasses that meet
Eye/Face Protection government standards such as NIOSH (US) or
EN 166 (EV).[6][7]

Chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection [6] Lab coat or other protective clothing to

prevent skin contact.[7]

For operations that may generate dust, a
NIOSH-approved N95 or P1 (EN 143) dust

Respiratory Protection mask is recommended.[6] Use a respirator with
an appropriate filter if exposure limits are

exceeded or irritation is experienced.[7]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to maintain the chemical's
integrity and prevent accidents.

Operational Plan:

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to
minimize dust inhalation.[6][8] Ensure safety showers and eyewash stations are readily
accessible.[5]

e Handling Practices:
o Avoid contact with skin, eyes, and clothing.[5]

o Avoid breathing dust.[8]
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o Wash hands thoroughly after handling.[5]

o Do not eat, drink, or smoke in the handling area.[7]

e Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][8]
o Protect from moisture as the substance is hygroscopic.[6][7][8]
o Store away from incompatible materials such as strong oxidizing agents.[7][8]
Emergency Procedures
In the event of an emergency, follow these procedures immediately.

Table 4: First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation e o ) i )
artificial respiration and seek immediate medical

attention.[9]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ] ) ] ]
removing contaminated clothing.[8][9] If skin

irritation persists, get medical advice.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact [8] Remove contact lenses if present and easy

to do.[8] If eye irritation persists, seek medical

attention.[5]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . . . .
unconscious person.[9] Seek immediate medical

attention.[7][9]
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Spill Response:

Evacuate personnel from the spill area.

Wear appropriate personal protective equipment (see Table 3).[5]

Avoid dust formation.[8]

Sweep or shovel the spilled material into a suitable, closed container for disposal.[6][8]

Prevent the product from entering drains.[5]

Disposal Plan

Proper disposal of Tetraphenylphosphonium chloride and its containers is crucial to prevent
environmental contamination.

o Chemical Disposal: Dispose of the chemical in accordance with local, regional, and national
hazardous waste regulations.[5][7] This should be done through a licensed waste disposal
company.[5]

o Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with regulations.[6]

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling and disposing of
Tetraphenylphosphonium chloride, emphasizing key safety checkpoints.
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Workflow for Handling and Disposal of Tetraphenylphosphonium Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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